Cas no 175897-67-3 (3-(4-tert-butylphenyl)-2-hydroxypropanoic acid)

3-(4-tert-Butylphenyl)-2-hydroxypropanoic acid is a chiral hydroxy acid derivative featuring a tert-butyl-substituted aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a potential intermediate for bioactive molecules or chiral auxiliaries. The tert-butyl group enhances steric and electronic properties, influencing reactivity and stability. The presence of both carboxylic acid and hydroxyl functionalities allows for further derivatization, making it useful in asymmetric synthesis or ligand design. Its well-defined stereochemistry may also be leveraged in enantioselective applications. The compound’s purity and consistent performance are critical for reproducible results in research and development.
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid structure
175897-67-3 structure
Product Name:3-(4-tert-butylphenyl)-2-hydroxypropanoic acid
CAS No:175897-67-3
MF:C13H18O3
MW:222.280224323273
CID:6156943
PubChem ID:65810381
Update Time:2025-10-29

3-(4-tert-butylphenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-tert-butylphenyl)-2-hydroxypropanoic acid
    • 3-[4-(tert-Butyl)phenyl]-2-hydroxypropanoic Acid
    • 175897-67-3
    • AKOS015151175
    • SCHEMBL18248097
    • 3-(4-(tert-Butyl)phenyl)-2-hydroxypropanoic acid
    • SY339551
    • EN300-1452031
    • MFCD11937589
    • Inchi: 1S/C13H18O3/c1-13(2,3)10-6-4-9(5-7-10)8-11(14)12(15)16/h4-7,11,14H,8H2,1-3H3,(H,15,16)
    • InChI Key: OGKNRFVATXGLIO-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 222.125594432g/mol
  • Monoisotopic Mass: 222.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 57.5Ų

3-(4-tert-butylphenyl)-2-hydroxypropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1452031-0.05g
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid
175897-67-3
0.05g
$827.0 2023-06-06
Enamine
EN300-1452031-0.1g
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid
175897-67-3
0.1g
$867.0 2023-06-06
Enamine
EN300-1452031-0.25g
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid
175897-67-3
0.25g
$906.0 2023-06-06
Enamine
EN300-1452031-0.5g
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid
175897-67-3
0.5g
$946.0 2023-06-06
Enamine
EN300-1452031-1.0g
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid
175897-67-3
1g
$986.0 2023-06-06
Enamine
EN300-1452031-2.5g
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid
175897-67-3
2.5g
$1931.0 2023-06-06
Enamine
EN300-1452031-5.0g
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid
175897-67-3
5g
$2858.0 2023-06-06
Enamine
EN300-1452031-10.0g
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid
175897-67-3
10g
$4236.0 2023-06-06
Enamine
EN300-1452031-50mg
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid
175897-67-3
50mg
$468.0 2023-09-29
Enamine
EN300-1452031-100mg
3-(4-tert-butylphenyl)-2-hydroxypropanoic acid
175897-67-3
100mg
$490.0 2023-09-29

Additional information on 3-(4-tert-butylphenyl)-2-hydroxypropanoic acid

Research Brief on 3-(4-tert-butylphenyl)-2-hydroxypropanoic acid (CAS: 175897-67-3): Recent Advances and Applications

3-(4-tert-butylphenyl)-2-hydroxypropanoic acid (CAS: 175897-67-3) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a tert-butylphenyl group and a hydroxypropanoic acid moiety, has been the subject of several cutting-edge studies exploring its biological activities, synthetic pathways, and drug development potential.

Recent pharmacological studies have demonstrated that 175897-67-3 exhibits promising anti-inflammatory properties through selective modulation of COX-2 enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound showed 40-60% greater selectivity for COX-2 inhibition compared to traditional NSAIDs, with significantly reduced gastrointestinal side effects in preclinical models. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

In the area of synthetic chemistry, researchers have made notable progress in optimizing the production of 175897-67-3. A team from MIT recently developed a novel biocatalytic synthesis route using engineered ketoreductases, achieving an 85% yield improvement over traditional chemical synthesis methods. This breakthrough, published in ACS Catalysis (2023), addresses previous challenges in stereoselective synthesis and could significantly reduce production costs for pharmaceutical applications.

The compound's potential in oncology has also emerged as an important research focus. Studies have identified 3-(4-tert-butylphenyl)-2-hydroxypropanoic acid as a potent inhibitor of histone deacetylases (HDACs), particularly HDAC6. Research from the Dana-Farber Cancer Institute demonstrated that this compound induced apoptosis in multiple myeloma cell lines at nanomolar concentrations while showing minimal toxicity to normal cells, suggesting its promise as a targeted cancer therapy candidate.

From a drug delivery perspective, recent work has explored the formulation of 175897-67-3 into nanoparticle carriers to enhance bioavailability. A 2024 study in the International Journal of Pharmaceutics reported successful development of PEGylated liposomal formulations that improved the compound's plasma half-life by 3-fold in animal models, addressing previous pharmacokinetic limitations observed with the free compound.

Looking forward, the diverse biological activities and improved synthetic accessibility of 3-(4-tert-butylphenyl)-2-hydroxypropanoic acid position it as a valuable scaffold for further medicinal chemistry optimization. Current research efforts are focusing on structure-activity relationship studies to develop more potent and selective derivatives, with several candidates already entering preclinical development pipelines. The compound's unique chemical features continue to inspire innovative applications across multiple therapeutic areas.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm